Cas no 726160-21-0 (N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-amine)

• Product Name: N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-amine
• CAS No: 726160-21-0
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 5954622
• PubChem ID: 4639273
• Update Time: 2025-10-30

N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-amine
• Thieno[2,3-d]pyrimidin-4-amine, N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)-
• AKOS001073104
• F1678-0226
• N-(3,5-dimethoxyphenyl)-5-(p-tolyl)thieno[2,3-d]pyrimidin-4-amine
• (3,5-dimethoxyphenyl)[5-(4-methylphenyl)thiopheno[3,2-e]pyrimidin-4-yl]amine
• 726160-21-0
• Z31236917
• N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C21H19N3O2S/c1-13-4-6-14(7-5-13)18-11-27-21-19(18)20(22-12-23-21)24-15-8-16(25-2)10-17(9-15)26-3/h4-12H,1-3H3,(H,22,23,24)
• InChI Key： XGUUGVSEGNPVBB-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC(OC)=CC(OC)=C2)=C2C(C3=CC=C(C)C=C3)=CSC2=N1

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 581.9±50.0 °C(Predicted)
• pka: 5.14±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-amine

Comprehensive Overview of N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 726160-21-0)

N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 726160-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrimidine derivative is characterized by its unique molecular structure, which combines a thieno[2,3-d]pyrimidine core with 3,5-dimethoxyphenyl and 4-methylphenyl substituents. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's CAS number 726160-21-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "thienopyrimidine derivatives" or "N-(3,5-dimethoxyphenyl) compounds" to explore its potential in kinase inhibition or cancer therapeutics, reflecting current trends in precision medicine. Its heterocyclic framework is structurally analogous to purines, enabling interactions with biological targets such as enzymes and receptors.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in targeted therapy. N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-amine is frequently studied alongside keywords like "structure-activity relationship (SAR)" and "molecular docking," highlighting its relevance in computational chemistry. Its methoxy and methyl groups contribute to enhanced solubility and bioavailability, addressing common challenges in drug formulation.

From a synthetic perspective, this compound exemplifies modern heterocyclic chemistry techniques. Laboratories optimizing "multi-step organic synthesis" often reference its preparation, which involves palladium-catalyzed cross-coupling and cyclization reactions. The thieno[2,3-d]pyrimidine scaffold itself is a hotspot for medicinal chemists investigating "fragment-based drug design," aligning with industry efforts to accelerate lead compound identification.

Beyond pharmaceuticals, CAS 726160-21-0 has potential applications in optoelectronic materials, owing to its conjugated π-system. Searches for "organic semiconductors" or "photovoltaic materials" occasionally intersect with studies on this compound, as researchers explore its charge-transport properties. Such interdisciplinary interest underscores its versatility in both life sciences and materials engineering.

Quality control and analytical profiling are essential for N-(3,5-dimethoxyphenyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-amine. Techniques like HPLC purity analysis and mass spectrometry are commonly associated with its characterization, ensuring batch-to-batch consistency for research use. Queries such as "stability under ambient conditions" or "solubility in DMSO" reflect practical considerations for experimental handling.

In summary, 726160-21-0 represents a chemically intriguing and functionally diverse compound. Its integration into contemporary research themes—from drug discovery to advanced materials—demonstrates how tailored molecular architectures can address multifaceted scientific challenges. As innovation continues, this thienopyrimidine amine derivative is poised to remain a subject of sustained investigative focus.